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Cat. No.: B12964412
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Executive Summary
2-Azaspiro[3.4]octan-6-one (CAS: 2360487-40-5 for HCl salt) is a bicyclic spiro-heterocycle

combining a strained four-membered azetidine ring and a five-membered cyclopentanone ring

fused at a single quaternary carbon.[1]

In the context of "escaping from flatland" in medicinal chemistry, this scaffold serves as a

critical bioisostere for substituted piperidines or cyclohexanones. It offers a high fraction of

saturated carbon (

), defined exit vectors for substituents, and improved metabolic stability compared to non-
spirocyclic analogs.[1] It has recently gained prominence as a core motif in Muscarinic M4
receptor agonists and Menin-MLL interaction inhibitors.[1]

Structural & Physicochemical Analysis[1][2][3]
Geometric Configuration
The molecule consists of two orthogonal rings sharing a spiro-carbon (C3).[1]
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Ring A (Azetidine): Contains the secondary amine at position 2.[1] The ring typically adopts a

puckered conformation to relieve torsional strain, though the spiro-fusion imparts significant

rigidity.[1]

Ring B (Cyclopentanone): Contains the ketone at position 6.[1][2] This ring adopts an

envelope conformation.[1] The ketone at C6 is positioned beta to the spiro center, creating a

symmetrical environment in the absence of other substituents.[1]

Numbering and Connectivity
The IUPAC numbering for spiro[3.4]octane starts in the smaller ring, adjacent to the spiro

junction.
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Figure 1: Numbering scheme. The nitrogen is at position 2 (azetidine) and the carbonyl carbon

is at position 6 (cyclopentane).[1]

Physicochemical Profile
The spirocyclic constraint lowers the lipophilicity compared to linear or monocyclic analogs of

similar molecular weight.[1]
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Property Value (Predicted/Exp) Significance

Molecular Formula C₇H₁₁NO Low MW fragment

Molecular Weight 125.17 g/mol
Ideal for Fragment-Based Drug

Discovery (FBDD)

cLogP ~ -0.5 to 0.2
High water solubility; lower

lipophilicity than piperidine

TPSA ~ 29 Å²
Good membrane permeability

potential

pKa (Conj.[1] Acid) ~ 9.5 - 10.5
Typical secondary amine

basicity

Fsp³ 0.86
High saturation correlates with

clinical success

Synthetic Strategies
The synthesis of 2-azaspiro[3.4]octan-6-one is non-trivial due to the strain of the spiro-

junction.[1] Two primary strategies are employed: Annulation of the Azetidine Ring (Route A)

and Deprotection of Commercial Intermediates (Route B).[1]

Route A: Spiro-Annulation (Retrosynthesis)
This route constructs the strained azetidine ring onto a pre-existing cyclopentanone derivative.

[1]

Precursor: Start with a protected ketal of 3,3-bis(hydroxymethyl)cyclopentanone.[1]

Activation: Convert the hydroxyl groups to leaving groups (mesylates/tosylates).

Cyclization: React with a primary amine (e.g., benzylamine or tosylamide) to close the 4-

membered ring.[1]

Deprotection: Remove the ketal and the N-protecting group.[1]

Route B: Practical Laboratory Scale-Up
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For medicinal chemistry applications, the N-Boc protected ketone is often the starting point.[1]

Protocol: Deprotection of tert-butyl 6-oxo-2-azaspiro[3.4]octane-2-carboxylate

Dissolution: Dissolve N-Boc-2-azaspiro[3.4]octan-6-one (1.0 equiv) in Dichloromethane

(DCM) (5 mL/g).

Acidolysis: Cool to 0°C. Add Trifluoroacetic acid (TFA) (10 equiv) dropwise.

Reaction: Stir at room temperature for 2 hours. Monitor by LCMS (disappearance of m/z =

226 [M+H]+).[1]

Workup: Concentrate in vacuo.

For free base: Redissolve in DCM/MeOH, treat with basic resin (e.g., PL-HCO3 MP) or

wash with sat.[1] NaHCO₃.

For salt: Triturate with Et₂O to isolate the TFA salt as a white solid.[1]
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Figure 2: Synthetic logic flow for constructing the spiro core.[1]

Reactivity & Functionalization[1]
The scaffold offers two orthogonal handles for diversification: the nucleophilic amine (N2) and

the electrophilic ketone (C6).[1]

Amine Functionalization (N2)[1]
Reductive Amination: Reacts with aldehydes/ketones + NaBH(OAc)₃ to form tertiary amines.

[1]

Amide Coupling: Standard HATU/EDC couplings with carboxylic acids.[1]
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SNAr: Displaces halides in heteroaromatic systems (crucial for Menin-MLL inhibitors).[1]

Ketone Functionalization (C6)[1]
Gem-difluorination: Treatment with DAST/Deoxo-Fluor yields the 6,6-difluoro analog,

modulating pKa and metabolic stability.[1]

Reductive Amination: Introduces an exocyclic amine at C6.[1]

Wittig/Horner-Wadsworth-Emmons: Converts the ketone to an alkene or epoxide.[1]

N2 Reactivity
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Figure 3: Orthogonal reactivity map.[1] Red arrows indicate N-functionalization; Green arrows

indicate Ketone functionalization.[1]

Medicinal Chemistry Applications
Case Study: Muscarinic M4 Agonists
In the development of M4 agonists for neuropsychiatric disorders, the 2-azaspiro[3.4]octan-6-
one scaffold has been used to replace the classic piperidine core.[1]

Mechanism: The spiro-fusion constrains the vector of the nitrogen lone pair, potentially

improving selectivity between Muscarinic subtypes (M1 vs M4).[1]

Outcome: Derivatives showed improved brain penetrance and reduced lipophilicity

compared to non-spiro analogs.[1]

Case Study: Menin-MLL Interaction Inhibitors
Inhibitors of the Menin-MLL protein-protein interaction are critical for treating specific

leukemias.

Role of Scaffold: The spiro-amine is often used as a linker to project a solubilizing group or a

specific pharmacophore into a solvent-exposed pocket of the Menin protein.[1]

Advantage: The rigidity prevents the "entropic penalty" of binding that flexible linkers suffer

from.[1]

"Escape from Flatland"
Replacing a flat aromatic ring or a flexible chain with this spiro-cycle increases the fraction of

carbons (

).[1]

Clinical Correlation: Higher

is statistically correlated with higher clinical success rates due to better solubility and lower
promiscuity (off-target binding).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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